
commercial suppliers of 3-chloro-N-
cyclohexylpropanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
3-chloro-N-

cyclohexylpropanamide

Cat. No.: B1624415 Get Quote

Technical Guide: 3-chloro-N-
cyclohexylpropanamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 3-chloro-N-
cyclohexylpropanamide (CAS No. 61872-76-2). Despite a comprehensive search of scientific

literature and commercial supplier databases, no specific biological activity, detailed

experimental protocols for its use in biological systems, or associated signaling pathways have

been publicly reported for this compound. The information presented herein is based on data

from commercial suppliers and general chemical knowledge.

Commercial Suppliers and Product Specifications
3-chloro-N-cyclohexylpropanamide is available from a number of commercial chemical

suppliers. The following table summarizes the product information from a selection of these

vendors. Researchers are advised to consult the suppliers directly for the most current data

and to request certificates of analysis for specific lot numbers.
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Supplier
Product

Number
Purity

CAS

Number

Molecular

Formula

Molecular

Weight (

g/mol )

Santa Cruz

Biotechnolog

y

sc-260377 Not Specified 61872-76-2 C₉H₁₆ClNO 189.68

ChemicalBoo

k
CB5486958 >95% 61872-76-2 C₉H₁₆ClNO 189.68

ChemBridge 5348774 >95% 61872-76-2 C₉H₁₆ClNO 189.68

BLD Pharm BD141053 >97% 61872-76-2 C₉H₁₆ClNO 189.68

ChemWhat 915892 Not Specified 61872-76-2 C₉H₁₆ClNO 189.69

Physicochemical Properties
Property Value Source

IUPAC Name
3-chloro-N-

cyclohexylpropanamide
PubChem

CAS Number 61872-76-2 Multiple Suppliers

Molecular Formula C₉H₁₆ClNO Multiple Suppliers

Molecular Weight 189.68 g/mol PubChem

Appearance White to off-white solid (typical) General Knowledge

Solubility
Soluble in organic solvents

such as DMSO and methanol.
General Knowledge

Experimental Protocols
As no specific experimental protocols for the biological use of 3-chloro-N-
cyclohexylpropanamide have been identified in the literature, a general synthetic protocol is

provided below for illustrative purposes. This represents a common method for the synthesis of

N-substituted amides.
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Synthesis of 3-chloro-N-cyclohexylpropanamide

This procedure describes the acylation of cyclohexylamine with 3-chloropropionyl chloride.

Materials:

Cyclohexylamine

3-Chloropropionyl chloride

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Triethylamine (or another non-nucleophilic base)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and magnetic stirrer

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), dissolve cyclohexylamine (1.0 equivalent) in anhydrous

dichloromethane. Cool the solution to 0 °C using an ice bath.

Addition of Base: Add triethylamine (1.1 equivalents) to the solution.

Addition of Acyl Chloride: Slowly add 3-chloropropionyl chloride (1.05 equivalents) dropwise

to the stirred solution, maintaining the temperature at 0 °C.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours, or until the reaction is complete (monitored by TLC or LC-

MS).
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Workup:

Quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with 1 M HCl, saturated

aqueous sodium bicarbonate solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethyl acetate/hexanes) or by column chromatography on silica gel.

Visualizations
As no signaling pathways involving 3-chloro-N-cyclohexylpropanamide have been

described, a diagram illustrating the general synthesis workflow is provided below.
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General Synthesis Workflow for 3-chloro-N-cyclohexylpropanamide
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Caption: General synthesis workflow for 3-chloro-N-cyclohexylpropanamide.
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Conclusion
3-chloro-N-cyclohexylpropanamide is a commercially available compound with potential for

use in various research and development applications, particularly in medicinal chemistry and

drug discovery as a building block or fragment. However, there is a notable absence of

published data on its biological effects. Researchers interested in this molecule will need to

conduct initial screening and characterization studies to determine its biological activity and

potential mechanisms of action. This guide serves as a starting point by providing fundamental

chemical and supplier information.

To cite this document: BenchChem. [commercial suppliers of 3-chloro-N-
cyclohexylpropanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1624415#commercial-suppliers-of-3-chloro-n-
cyclohexylpropanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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